Cas no 2551120-65-9 (1-methyl-1H-indazole-6-sulfonyl fluoride)

• Product Name: 1-methyl-1H-indazole-6-sulfonyl fluoride
• CAS No: 2551120-65-9
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• MDL: MFCD32874991
• CID: 5670705
• PubChem ID: 156875828
• Update Time: 2025-05-20

1-methyl-1H-indazole-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-27107847
• SCHEMBL23886685
• 1-methyl-1H-indazole-6-sulfonyl fluoride
• 2551120-65-9

• MDL： MFCD32874991
• Inchi： 1S/C8H7FN2O2S/c1-11-8-4-7(14(9,12)13)3-2-6(8)5-10-11/h2-5H,1H3
• InChI Key： DRTZMQNRPPTPEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=NN(C)C=2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 214.02122681g/mol
• Monoisotopic Mass: 214.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-1H-indazole-6-sulfonyl fluoride

Introduction to 1-Methyl-1H-Indazole-6-Sulfonyl Fluoride (CAS No. 2551120-65-9)

1-Methyl-1H-indazole-6-sulfonyl fluoride (CAS No. 2551120-65-9) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and versatility in chemical synthesis. The structure of 1-methyl-1H-indazole-6-sulfonyl fluoride consists of an indazole ring system, a methyl group attached to the nitrogen atom, and a sulfonyl fluoride group at the 6-position of the indazole ring.

The indazole moiety, a fused bicyclic structure comprising a benzene ring and an imidazole ring, is a common feature in many bioactive compounds. The presence of the sulfonyl fluoride group further enhances the compound's reactivity, making it an attractive substrate for various chemical transformations. Recent studies have highlighted the potential of indazoles as scaffolds for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable applications of 1-methyl-1H-indazole-6-sulfonyl fluoride is its use as an intermediate in the synthesis of bioactive molecules. The sulfonyl fluoride group serves as a reactive handle, enabling the formation of various functional groups through nucleophilic substitution reactions. For instance, substitution with hydroxyl or amino groups can lead to the formation of sulfonamides or sulfates, which are valuable intermediates in pharmaceutical chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of sulfonyl fluorides like this compound. For example, researchers have explored their use in click chemistry reactions, where they can act as electrophilic partners for nucleophilic species. This has opened new avenues for the rapid assembly of complex molecular architectures with high precision.

In addition to its role in chemical synthesis, 1-methyl-1H-indazole-6-sulfonyl fluoride has been investigated for its potential biological activity. Studies have shown that indazoles with appropriate substituents can exhibit anti-inflammatory, antifungal, and anticancer properties. The sulfonyl fluoride group may enhance these activities by improving solubility or by acting as a bioisostere for other functional groups.

The synthesis of 1-methyl-1H-indazole-6-sulfonyl fluoride typically involves multi-step processes that begin with the preparation of indazole derivatives. Key steps often include Friedel-Crafts alkylation or acylation to introduce substituents onto the indazole ring, followed by sulfonation and fluorination to install the sulfonyl fluoride group. These steps require careful optimization to ensure high yields and product purity.

From an analytical standpoint, sulfonyl fluorides like this compound are often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's structure and purity, which are essential for its use in downstream applications.

In conclusion, 1-methyl-1H-indazole-6-sulfonyl fluoride (CAS No. 2551120-65-9) is a versatile compound with significant potential in both chemical synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules with tailored properties.